N-(2-(2-furyl)-1-{[(2-furylmethyl)amino]carbonyl}vinyl)-2-iodobenzamide

• IUPAC Name: N-[(E)-1-(furan-2-yl)-3-(furan-2-ylmethylamino)-3-oxoprop-1-en-2-yl]-2-iodobenzamide
• InChI: InChI=1S/C19H15IN2O4/c20-16-8-2-1-7-15(16)18(23)22-17(11-13-5-3-9-25-13)19(24)21-12-14-6-4-10-26-14/h1-11H,12H2,(H,21,24)(H,22,23)/b17-11+
• InChI Key: CIPJDTLXKAMVRV-GZTJUZNOSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NCC3=CC=CO3)I
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/C(=C/C2=CC=CO2)/C(=O)NCC3=CC=CO3)I
• Molecular Formula: C19H15IN2O4
• Molecular Weight: 462.2 g/mol

Description

N-(2-(2-furyl)-1-{[(2-furylmethyl)amino]carbonyl}vinyl)-2-iodobenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as FVIB, and it is a derivative of benzamide. FVIB has been shown to have a variety of biochemical and physiological effects, and it has been studied extensively for its potential use in various research fields.

Mechanism of Action

The mechanism of action of FVIB is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. FVIB has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. FVIB has also been shown to bind to certain receptors in the body, such as the sigma-2 receptor, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
FVIB has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. FVIB has also been shown to inhibit angiogenesis, the formation of new blood vessels, which is necessary for tumor growth. Additionally, FVIB has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of FVIB is its potential as a tool for imaging techniques, such as PET imaging, due to its ability to bind to certain receptors in the body. Additionally, FVIB has been shown to have anti-tumor properties, making it a potential treatment for various types of cancer. However, one limitation of FVIB is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for the study of FVIB. One area of research could focus on the development of new imaging techniques using FVIB. Additionally, further research could be conducted on the anti-tumor properties of FVIB, with a focus on its potential use in combination with other cancer treatments. Further research could also be conducted on the potential use of FVIB in treating inflammatory diseases. Overall, the study of FVIB has the potential to lead to significant advancements in various research fields.

Synthesis Methods

The synthesis of FVIB can be achieved through a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-furylcarbinol with iodine in the presence of hydrochloric acid to produce 2-iodo-2-furylcarbinol. This intermediate is then reacted with 2-furylacetic acid to produce 2-(2-furyl)-1-iodoethyl acetate. The final step involves the reaction of this intermediate with benzamide in the presence of triethylamine to produce FVIB.

Scientific Research Applications

FVIB has been studied extensively for its potential applications in various research fields. It has been shown to have anti-tumor properties and has been studied as a potential treatment for various types of cancer. FVIB has also been studied for its potential use in imaging techniques, such as PET imaging, due to its ability to bind to certain receptors in the body.